Cas no 51264-17-6 (4'-(9-acridinylamino)methanesulfon-o-anisidide)

• Product Name: 4'-(9-acridinylamino)methanesulfon-o-anisidide
• CAS No: 51264-17-6
• MF: C₂₁H₁₉N₃O₃S
• MW: 393.45886349678
• CID: 935048
• PubChem ID: 107747
• Update Time: 2025-04-19

4'-(9-acridinylamino)methanesulfon-o-anisidide Chemical and Physical Properties

Names and Identifiers

• 4'-(9-acridinylamino)methanesulfon-o-anisidide
• BRN 0452140
• 4'-(9-Acridinylamino)-2'-methoxymethanesulfonanilide
• N-(4-(9-ACRIDINYLAMINO)-2-METHOXYPHENYL)METHANESULFONAMIDE
• NCI60_001124
• DTXSID50965554
• 2-Amsa
• Methanesulfonanilide, 4'-(9-acridinylamino)-2'-methoxy-
• o-Amsa
• UNII-82KV3K1WAJ
• CHEMBL287889
• Methanesulfon-o-anisidide, 4'-(9-acridinylamino)-
• 4-(9-Acridinylamino)methanesulfon-o-anisidine
• CCRIS 1634
• METHANESULFONAMIDE, N-(4-(9-ACRIDINYLAMINO)-2-METHOXYPHENYL)-
• N-{4-[(Acridin-9(10H)-ylidene)amino]-2-methoxyphenyl}methanesulfonamide
• o-Amsacrine
• 51264-17-6
• 82KV3K1WAJ

• Inchi： 1S/C21H19N3O3S/c1-27-20-13-14(11-12-19(20)24-28(2,25)26)22-21-15-7-3-5-9-17(15)23-18-10-6-4-8-16(18)21/h3-13,24H,1-2H3,(H,22,23)
• InChI Key： NWOJQTCXMQGGFT-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1OC)NC1C2C=CC=CC=2N=C2C=CC=CC=12)(=O)=O

Computed Properties

• Exact Mass: 393.11471265g/mol
• Monoisotopic Mass: 393.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.7Ų